Cas no 5331-82-8 (2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester)

• Product Name: 2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
• CAS No: 5331-82-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1582455
• Update Time: 2024-09-11

2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
• Ethyl 2-ethylbutyrate
• 2-Ethylbutyric Acid Ethyl Ester
• Ethyl 2-Ethyl-3-oxohexanoate
• 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester
• ACMC-209hbb
• 2-ethyl-3-oxohexanoic acid ethyl ester
• AC1Q63Y2
• 2-ethyl-butanoic acid, ethyl ester
• Butanoic acid, 2-ethyl-, ethyl ester
• 2-Aethyl-3-oxo-hexansaeure-aethylester
• 2-ethyl-butyric acid ethyl ester
• 2-Ethyl-n-butyric acid ethyl ester
• ethyl 2-ethyl-butyrate
• AC1L2QNZ
• 2-ethyl-3-oxo-hexanoic acid ethyl ester
• 2-Aethyl-buttersaeure-aethylester
• CTK4G3892
• ethyl 2-ethyl-butyrylacetate
• Ethyl 2-ethylbutyrate; 2-Ethylbutyric Acid Ethyl Ester; Ethyl 2-Ethyl-3-oxohexanoate; 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester; ACMC-209hbb; 2-ethyl-3-oxohexanoic acid ethyl ester; ethyl 2-ethylbutyrate; AC1Q63Y2; 2-ethyl-butanoic acid, ethyl ester; Butanoic acid, 2-ethyl-, ethyl ester; 2-Aethyl-3-oxo-hexansaeure-aethylester; 2-ethyl-butyric acid ethyl ester; 2-Ethyl-n-butyric acid ethyl ester; ethyl 2-ethyl-butyrate; AC1L2QNZ; 2-ethyl-
• Hexanoic acid, 2-ethyl-3-oxo-, ethyl ester

• Inchi： 1S/C10H18O3/c1-4-7-9(11)8(5-2)10(12)13-6-3/h8H,4-7H2,1-3H3
• InChI Key： BAALUFHWWQUIJD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC)C(=O)CCC

Computed Properties

• Exact Mass: 364.09801
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.263
• Boiling Point: 618.2°C at 760 mmHg
• Flash Point: 327.6°C
• Refractive Index: 1.623
• PSA: 58.2
• LogP: 1.94490
• pka: 12.02±0.46(Predicted)